In Vivo Efficacy vs. Tranexamic Acid in Tail-Bleeding
Isomer-CM 352 demonstrates a 30,000-fold higher potency than tranexamic acid (TXA) in a mouse tail-bleeding model [1]. The effective dose of CM-352 is 0.3 mg/kg, compared to 9,000 mg/kg for TXA, while achieving comparable hemostatic effect. This difference is attributed to CM-352's direct inhibition of MMP-mediated fibrinolysis .
| Evidence Dimension | Effective dose for hemostasis in tail-bleeding model |
|---|---|
| Target Compound Data | 0.3 mg/kg (CM-352) |
| Comparator Or Baseline | 9,000 mg/kg (Tranexamic Acid) |
| Quantified Difference | 30,000-fold lower dose |
| Conditions | Mouse tail-bleeding model; dose-response evaluation |
Why This Matters
This extreme potency differential translates to lower required doses, potentially reducing off-target effects and improving the therapeutic window for antihemorrhagic therapy.
- [1] Orbe, J. et al. Discovery and safety profiling of a potent preclinical candidate, (4-[4-[[(3R)-3-(hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide) (CM-352), for the prevention and treatment of hemorrhage. J. Med. Chem. 2015, 58, 2941-2957. View Source
